Cas no 4314-21-0 (ethyl 2-(1H-1,2,3-triazol-1-yl)acetate)

• Product Name: ethyl 2-(1H-1,2,3-triazol-1-yl)acetate
• CAS No: 4314-21-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 328495
• PubChem ID: 10103365
• Update Time: 2025-04-19

ethyl 2-(1H-1,2,3-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-aceticacid, ethyl ester
• 1H-1,2,3-TRIAZOLE-1-ACETIC AICD ETHYL ESTER
• ethyl 2-(triazol-1-yl)acetate
• 1-ethoxycarbonylmethyl-1,2,3-triazole
• 1H-1,2,3-triazole-1acetic acid ethyl ester
• ETHYL 1H-1,2,3-TRIAZOL-1-YLACETATE
• ethyl 1H-1,2,3-triazole-1-acetate
• ethyl 2-(1H-1,2,3-triazol-1-yl)acetate
• EN300-1272234
• [1,2,3]triazol-1-yl-acetic acid ethyl ester
• FT-0694985
• SCHEMBL314952
• DAWFJGMMMBJQBB-UHFFFAOYSA-N
• 1H-1,2,3-triazole-1-acetic acid ethyl ester
• AMY31701
• AKOS006277574
• CS-0109809
• D76937
• 2-(1H-1,2,3-Triazol-1-yl)acetic acid ethyl ester
• 4314-21-0
• AB16642
• 1H-1,2,3-Triazole-1-aceticacidethylester
• DTXSID20435572
• DA-05893

• Inchi： 1S/C6H9N3O2/c1-2-11-6(10)5-9-4-3-7-8-9/h3-4H,2,5H2,1H3
• InChI Key： DAWFJGMMMBJQBB-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=CN=N1)=O

Computed Properties

• Exact Mass: 155.06900
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 268.9°Cat760mmHg
• Flash Point: 116.4°C
• Refractive Index: 1.646
• PSA: 57.01000
• LogP: -0.15880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives